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Ortetamine at a Glance

Ortetamine (also known as 2-methylamphetamine) is a stimulant drug of the amphetamine class [1]. The

following table summarizes the key information available about it.

Attribute Description

Chemical Class Amphetamine derivative [1]

Primary
Pharmacological
Action

Substitutes for dextroamphetamine in animal drug discrimination tests,
suggesting similar stimulant properties, though with about one-tenth the

potency [1]

| Known Legal Status | • USA: Considered a Schedule II controlled substance because it is an isomer of

methamphetamine [1] • Sweden: Classified as a narcotic substance (as of January 2019) [1] • Germany:

Industrial and scientific use only under the NpSG law [1] • UK: Class A drug [1] |

Comparison of Legal Status

The legal status of a substance often correlates with its potential for abuse and medical application.

Ortetamine is controlled strictly in the jurisdictions where its status is documented.
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Substance Key Legal Status Information

Ortetamine Controlled as a narcotic or scheduled substance in several countries due to
its structural relation to methamphetamine [1]

Amphetamine
(Pharmaceutical)

Approved by the FDA for medical use in conditions like ADHD and
narcolepsy, though it is a Schedule II controlled substance in the US due to

high abuse potential [2]

Methamphetamine Schedule II in the US with severe restrictions; also approved for limited

medical use (e.g., under the brand name Desoxyn) [3] [4]

Comparison of Pharmacological Profiles

The mechanism of action is a critical differentiator between stimulants. The table below contrasts the well-

researched mechanisms of common stimulants with the limited data available for ortetamine.

Substance Mechanism of Action Key Characteristics / Notes

Ortetamine Insufficient data on precise molecular

mechanisms. Known to have stimulant properties
based on behavioral animal studies [1]

Potency is approximately 10 times

less than dextroamphetamine [1]

| Amphetamine | • DAT & NET Inhibition: Increases dopamine and norepinephrine in the synapse [5] [2] •

VMAT-2 Inhibition: Releases neurotransmitters from synaptic vesicles [5] • MAO Inhibition: Weakly

inhibits the enzyme that breaks down monoamines [2] | A complex mechanism leading to a powerful

increase in catecholamine signaling [5] [2] | | Methylphenidate | Primarily a DAT and NET inhibitor,

blocking reuptake [5] | Considered a reuptake inhibitor, while amphetamine is also a releasing agent [5] | |

Modafinil | Binds to the dopamine transporter (DAT) and inhibits dopamine reuptake, but with a unique

binding conformation and exceptionally weak potency compared to other stimulants [6] | Has a low abuse

potential relative to amphetamines and produces wakefulness without subsequent compensatory sleep

rebound [6] |
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Experimental Data and Research Context

Ortetamine Research Data The primary available experimental data for ortetamine comes from a 1990

animal study on drug discrimination, which established its stimulant profile and relative potency compared

to dextroamphetamine [1].

Relevant Experimental Models for Stimulant Research For context, below is a general workflow used in

preclinical research to establish the effects and potential therapeutic use of stimulant compounds, which

aligns with the type of study from which ortetamine data originates.

Start: Compound of Interest

In Vitro Studies

Mechanism of Action Analysis

Binding & Uptake Assays

In Vivo Animal Studies

Drug Discrimination

e.g., Ortetamine Study  [1]

Self-Administration

Abuse Potential

Lead Identification Therapeutic Potential Assessment
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For amphetamine and other well-known stimulants, research is far more extensive and includes human

laboratory studies and clinical trials. For example, human laboratory studies using choice self-administration

procedures have shown that d-amphetamine maintenance can reduce the number of cocaine choices in

individuals with cocaine use disorder [7]. Furthermore, network meta-analyses of psychosocial interventions

have established a robust evidence base for treating stimulant addictions, which is a level of evidence not

available for ortetamine [8].

Key Takeaways for Researchers

Limited Data on Ortetamine: Ortetamine is not a well-characterized compound in the scientific
literature. Its profile is primarily defined by its structural relationship to methamphetamine and its

placement on controlled substance lists, rather than by extensive clinical or preclinical research [1].
Distinct Mechanisms Matter: The differences in mechanism of action—even among broadly similar

stimulants—lead to significant variations in clinical effects, side-effect profiles, and abuse potential.
Modafinil is a key example of a drug with a unique pharmacological profile resulting in different clinical

outcomes [6].
Research Translation: The homologous cocaine choice procedures developed in non-human

primates and humans represent a strong translational model for evaluating candidate medications for
substance use disorders [7]. Such sophisticated models have not been applied to ortetamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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